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Compound of Interest

Compound Name: 2-Fluoro-2-methylbutanoate

Cat. No.: B15496669 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 2-Fluoro-2-Methylpropanoate (CAS No. 338-76-1), also known as Methyl 2-

fluoroisobutyrate. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Hazard Summary
Methyl 2-Fluoro-2-Methylpropanoate is classified as a flammable liquid and vapor.[1] While

comprehensive toxicological data is not available, it is crucial to handle this chemical with care

to avoid potential skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Methyl 2-Fluoro-2-

Methylpropanoate. The following table summarizes the required equipment.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards are mandatory.[1]

Face Shield

Recommended when there is

a risk of splashing or when

handling larger quantities.

Hand Protection Chemical-Resistant Gloves

Impermeable gloves, such as

butyl rubber or nitrile, should

be worn.[2][3] Always inspect

gloves for integrity before use.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept

fastened to protect against

splashes and fire hazards.[1]

Protective Clothing

For larger scale operations,

impervious clothing may be

necessary to prevent skin

contact.[1]

Respiratory Protection Respirator

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

Work in a well-ventilated area.

[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Handling Preparations:

Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated.[1]
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Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible

and operational.

Spill Kit: Have a spill kit rated for flammable liquids readily available.

Container Inspection: Check the container for any damage or leaks before moving it.

2. Handling the Chemical:

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[1]

Dispensing: Use non-sparking tools for all operations.[1] When transferring, pour slowly and

carefully to avoid splashing.

Heating: Keep away from heat, sparks, open flames, and other ignition sources.[1] If heating

is necessary, use a controlled heating mantle or water bath.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1]

3. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.

Cleaning: Clean the work area and any equipment used.

Storage: Return the chemical to its designated storage location, ensuring the container is

properly sealed.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish.[4] Do

not use a solid stream of water, as it may scatter and spread the fire.

Disposal Plan
All waste containing Methyl 2-Fluoro-2-Methylpropanoate must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other incompatible wastes.

Disposal: Dispose of the contents and container in accordance with all local, regional, and

national regulations.[1] Contact your institution's environmental health and safety department

for specific disposal procedures.
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Safe Handling Workflow for Methyl 2-Fluoro-2-Methylpropanoate
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Caption: Workflow for handling Methyl 2-Fluoro-2-Methylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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